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Compound of Interest

Compound Name: NSC 145669

Cat. No.: B1670372 Get Quote

Unable to Proceed: Request for Additional Information on NSC 145669

Our comprehensive search for the compound "NSC 145669" in scientific literature, chemical

databases, and public resources has not yielded any specific information. This includes

searches for its chemical properties, solubility, mechanism of action, and any existing protocols

for its use in cell culture. The identifier "NSC" often pertains to the National Cancer Institute's

(NCI) Developmental Therapeutics Program; however, no public record of a compound with

this specific number could be located.

To provide you with an accurate and effective troubleshooting guide for NSC 145669
precipitation in media, we require more specific details about the compound. The precipitation

of a substance in cell culture media is highly dependent on its chemical and physical

properties.

To assist you further, please provide any of the following information:

Alternative Names or Identifiers: Does the compound have any other names, such as a

common chemical name, an internal project name, or a CAS number?

Chemical Structure or Class: Can you provide the chemical structure of NSC 145669, or at

least classify the type of molecule it is (e.g., a kinase inhibitor, a natural product, a

hydrophobic small molecule, a salt)?
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Source of the Compound: Knowing the supplier or origin of NSC 145669 might provide clues

to its identity and properties.

Known Solvent: In what solvent is the compound initially dissolved to create a stock

solution?

Experimental Context: What is the intended biological target or pathway of NSC 145669?

This can sometimes help in identifying the compound through related research.

Once we have this essential information, we can proceed with creating a detailed and targeted

technical support center, including the troubleshooting guides, FAQs, data tables, experimental

protocols, and visualizations you requested.

In the interim, we can offer a general troubleshooting guide for small molecule precipitation in

cell culture media, which addresses common causes and solutions. However, please be aware

that without specific knowledge of NSC 145669, this guide will be generic and may not address

the unique challenges your research team is facing.

We look forward to your response and are ready to assist you in resolving the precipitation

issues with NSC 145669.

To cite this document: BenchChem. [Technical Support Center: Troubleshooting NSC
145669 Precipitation in Media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670372#troubleshooting-nsc-145669-precipitation-
in-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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